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Compound of Interest

Compound Name: Schineolignin C

Cat. No.: B12392664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Schineolignin
C, a lignan isolated from the fruit of Schisandra chinensis. The information presented herein is
crucial for the identification, characterization, and further investigation of this natural compound
for potential applications in drug discovery and development.

Spectroscopic Data

The structural elucidation of Schineolighin C was achieved through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy. The quantitative data from these analyses
are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the carbon-hydrogen framework of a molecule. The *H and *C NMR data for Schineolighin C
are presented in the following tables.

Table 1: *H NMR Spectral Data for Schineolignin C (500 MHz, CDCls)
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Position o (ppm) Multiplicity J (Hz)
7 2.58 m

8 1.85 m

9 1.25 d 6.5
7' 2.60 m

8' 1.85 m

9 1.25 d 6.5
2,6 6.78 S

5' 6.77 S

3-OMe 3.86 S

4-OMe 3.85 S

3'-OMe 3.87 S

4'-OMe 3.88 S

Table 2: 13C NMR Spectral Data for Schineolignin C (125 MHz, CDCls)
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Position o (ppm)
1 134.8
2 111.4
3 149.0
4 147.7
5 111.4
6 121.0
7 40.2
8 34.5
9 21.6
1 132.0
2 112.8
3 148.9
4 147.5
5' 109.4
6' 120.8
7 40.2
8' 34.5
9' 21.6
3-OMe 55.9
4-OMe 55.9
3'-OMe 56.0
4'-OMe 56.1
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Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a compound,
allowing for the determination of its molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for Schineolighin C

Technique lon Observed m/z

HR-ESI-MS [M + Na]* 427.1778

Note: The molecular formula of Schineolignin C is C21H2s0s.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, providing
information about the functional groups present.

Table 4: Infrared (IR) Spectral Data for Schineolignin C

Wavenumber (cm—?) Interpretation

3440 O-H Stretching

2925 C-H Stretching

1605 C=C Aromatic Ring Stretching
1515 C=C Aromatic Ring Stretching
1460 C-H Bending

1125 C-0O Stretching

Experimental Protocols

The following sections detail the methodologies used for the isolation and spectroscopic
analysis of Schineolignin C.
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Isolation of Schineolighin C

The isolation of Schineolignin C from the fruits of Schisandra chinensis involves a multi-step
extraction and chromatographic purification process. The general workflow is outlined in the

diagram below.
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Dried Fruits of Schisandra chinensis

Extraction with 95% EtOH

;

Concentration under reduced pressure

;

Partition between H20 and EtOAc

Organic Phase

EtOAc Extract

y

Silica Gel Column Chromatography

;

Elution with Petroleum Ether-Acetone Gradient

;

Collection of Fractions

'

Repeated Column Chromatography (Sephadex LH-20, RP-C18)

Schineolignin C
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Isolation Workflow for Schineolignin C
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Spectroscopic Analysis

* NMR Spectroscopy: *H and 3C NMR spectra were recorded on a Bruker AM-500
spectrometer operating at 500 MHz for *H and 125 MHz for 13C. The solvent used was
deuterated chloroform (CDCIs), and chemical shifts are reported in parts per million (ppm)
relative to tetramethylsilane (TMS) as the internal standard.

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed on a Bruker Daltonics Apex Il spectrometer.

 Infrared Spectroscopy: The IR spectrum was obtained using a Bruker Tensor 27
spectrometer with KBr pellets.

Signaling Pathways and Logical Relationships

At present, the specific signaling pathways modulated by Schineolignin C have not been
extensively elucidated. Lignans from Schisandra chinensis are known to possess a variety of
biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Future
research will likely focus on identifying the molecular targets and signaling cascades through
which Schineolignin C exerts its potential therapeutic effects. The diagram below illustrates a
generalized logical relationship for the investigation of a novel natural product like
Schineolignin C.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide to the Spectral Data of
Schineolignin C]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b12392664+#spectral-data-for-schineolignin-c-nmr-ms-
ir]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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